N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide

• IUPAC Name: N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide
• InChI: InChI=1S/C10H13F2N3O/c11-10(12)3-1-7(2-4-10)15-9(16)8-5-13-6-14-8/h5-7H,1-4H2,(H,13,14)(H,15,16)
• InChI Key: HQOMFZFFPJLHOA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)C2=CN=CN2)(F)F
• Molecular Formula: C10H13F2N3O
• Molecular Weight: 229.23 g/mol

Description

N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide, also known as DZP, is a chemical compound that has been widely studied for its potential applications in scientific research. DZP is a type of imidazole derivative that has been shown to have a range of effects on the body, including both biochemical and physiological effects. In Additionally, we will list as many future directions for research on DZP as possible.

Mechanism of Action

Target of Action

The primary target of N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide is the poly (ADP-ribose) polymerase (PARP)-1 . PARP-1 is the most abundant and well-characterized protein target for anti-cancer drug discovery . It accounts for a majority of the cellular poly (ADP-ribosyl) ation activity and is essential to the DNA single-strand break repair .

Mode of Action

N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide interacts with its target, PARP-1, in a selective manner . The 4,4-difluorocyclohexyl substituent triggers the rearrangement of α-helix 5 which moves away from the active site in PARP-2 rather than PARP-1 . As a result, it leads to the energetically less favorable change in PARP-2 and contributes to the ligand selectivity .

Biochemical Pathways

The compound affects the DNA single-strand break repair pathway . By inhibiting PARP-1, it suppresses the repair of DNA single-strand breaks, which can lead to the accumulation of DNA damage and ultimately cell death, particularly in cancer cells that are already deficient in DNA repair .

Pharmacokinetics

It’s disclosed that it has promising pharmacokinetic properties

Result of Action

The molecular and cellular effects of N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide’s action are primarily related to the inhibition of DNA repair. This can lead to the accumulation of DNA damage and ultimately cell death, particularly in cancer cells that are already deficient in DNA repair .

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide in lab experiments is its well-established synthesis method and availability. Additionally, N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide has been extensively studied, and its effects on the body are well understood. However, one limitation of using N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide in lab experiments is its potential for side effects, particularly in high doses. Additionally, the mechanism of action of N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide is not fully understood, which may limit its use in certain types of experiments.

Future Directions

There are a number of future directions for research on N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide. One area of research is to further explore the mechanism of action of N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide, particularly in relation to its anti-tumor effects. Additionally, further research is needed to fully understand the potential side effects of N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide, particularly in high doses. Finally, there is potential for N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide to be used in combination with other drugs for a range of therapeutic applications, and further research is needed to explore these possibilities.

Synthesis Methods

The synthesis of N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide involves the reaction of 4,4-difluorocyclohexanone with imidazole-5-carboxylic acid in the presence of a catalyst. The reaction proceeds through a series of intermediate steps, ultimately resulting in the formation of N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide. The synthesis method has been well-established in the literature, and N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide is readily available for use in scientific research.

Scientific Research Applications

N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide has been studied for a variety of scientific research applications. One of the most promising areas of research is in the field of neuroscience, where N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide has been shown to have anxiolytic and sedative effects. N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide has also been studied for its potential applications in the treatment of epilepsy, as it has been shown to have anticonvulsant effects. Additionally, N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide has been studied for its potential applications in cancer research, where it has been shown to have anti-tumor effects.